![molecular formula CH3Cl2P B1584959 Methyldichlorophosphine CAS No. 676-83-5](/img/structure/B1584959.png)
Methyldichlorophosphine
Overview
Description
Methyldichlorophosphine, also known as dichloro (methyl)phosphane, SW and methyl phosphonous dichloride, is an organophosphorus compound with the chemical formula CH3PCl2 . It is a colorless, corrosive, flammable, and highly reactive liquid with a pungent odor .
Synthesis Analysis
This compound is produced by alkylation of phosphorus trichloride with methyl iodide followed by reduction of the resulting phosphonium salt with iron powder . The reaction can be represented as follows: CH3I + PCl3 + AlCl3 → [CH3PCl3] + AlCl3I− [CH3PCl3] + AlCl3I− + Fe → CH3PCl2 + FeClI + AlCl3 .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula CH3PCl2 . The P–C bond length in CH3PCl2 is 0.015~ shorter than in P(CH3)3 (rg = 1.846(3) ) .Chemical Reactions Analysis
This compound is an intermediate for the synthesis of other chemicals, for instance, dimethylphenylphosphine . It can also be oxidized to produce Methylphosphonyl dichloride .Physical And Chemical Properties Analysis
This compound is a colorless, corrosive, flammable, and highly reactive liquid with a pungent odor . It has a molecular weight of 116.91 g·mol−1 . Its boiling point is 82 °C and it has a density of 1.322 g/mL at 25 °C .Scientific Research Applications
Flame Retardants and Performance Chemicals
Methyldichlorophosphine is a versatile starting material in the production of flame retardants and performance chemicals. It has led to new applications in oxaphospholane as a flame retardant. The synthesis and flame retardant properties of the aluminium salt of methylethyl-phosphinic acid, derived from this compound, are notable in this area (Weferling & Hoerold, 1999).
Synthesis of Complex Compounds
The compound has been used in synthesizing (methylchlorosilyl)methyldichlorophosphines by reacting with [dimethy(diethylamino)silyl]- or [methyl-bis(diethylamino)silyl]methylmagnesium chlorides. This process, involving dry HCl treatment, contributes to the study of compounds' structures via NMR spectroscopy (Monin, Bykova, & Chernyshev, 1993).
Reactions with Crotonic Acid
In chemical reactions, this compound interacts with α-crotonic acid, leading to the formation of methyl-(β-chloroformylisopropyl) phosphinic acid chloride. Further reactions produce various compounds like methyl-(β-carboxyisopropyl)phosphinic acid and its esters, highlighting its reactivity and versatility (Khairullin, Dmitrieva, & Pudovik, 1969).
NMR Studies
This compound has been studied in the nematic phase of mixed liquid crystals. The research focused on determining the molecule's rα structure, proton chemical-shift anisotropy, and orientation behaviors in liquid crystals, contributing valuable information to the understanding of molecular interactions in different phases (Khetrapal, Raghothama, & Suryaprakash, 1987).
Synthesis of Four-Membered Heterocycles
It has been instrumental in preparing four-membered heterocycles by reacting with primary aliphatic amines. These reactions have led to the creation of novel compounds like 1,2λ3,4-azaphosphasiletidines and acyclic (methylaminosilyl)methyldiamidophosphonites, expanding the scope of organophosphorus chemistry (Monin, Bykova, & Chernyshev, 1993).
P/O Hybrid Ligands
This compound plays a role in the synthesis of P/O hybrid ligands like (S)-2-(tert-Butylmethylphosphino)phenol. These ligands have been used in Cu-catalyzed asymmetric conjugate addition reactions, demonstrating high enantioselectivity, important in organic synthesis (Takahashi et al., 2005).
Gas Chromatographic Analysis
This compound has been used in derivatization procedures for gas chromatographic analysis of bifunctional amines. This methodology has applications in the quantitation of substances like ephedrine in human body fluids, showcasing its analytical chemistry applications (Jacob, Schnabl, & Vogt, 1984).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
dichloro(methyl)phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH3Cl2P/c1-4(2)3/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDPKWOKGVUHZFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3Cl2P | |
Record name | METHYL PHOSPHONOUS DICHLORIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID1060978 | |
Record name | Methylphosphonous dichloride | |
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Molecular Weight |
116.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Methyl phosphonous dichloride appears as a colorless liquid with a pungent odor. Very toxic by inhalation. Denser than water., Colorless liquid with a pungent odor; [CAMEO] | |
Record name | METHYL PHOSPHONOUS DICHLORIDE | |
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Record name | Methyl phosphonous dichloride | |
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Vapor Pressure |
75.0 [mmHg] | |
Record name | Methyl phosphonous dichloride | |
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CAS RN |
676-83-5 | |
Record name | METHYL PHOSPHONOUS DICHLORIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/3963 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Dichloromethylphosphine | |
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Record name | Phosphonous dichloride, P-methyl- | |
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Record name | Phosphonous dichloride, P-methyl- | |
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Record name | Methylphosphonous dichloride | |
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Record name | Methylphosphonous dichloride | |
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